StigMasta-4,22-diene-3β,6β-diol
StigMasta-4,22-diene-3β,6β-diol
Brand Name:
Vulcanchem
CAS No.:
167958-89-6
VCID:
VC0170096
InChI:
InChI=1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h8-9,16,18-25,27,30-31H,7,10-15,17H2,1-6H3/b9-8+/t19-,20-,21+,22+,23-,24+,25+,27-,28-,29-/m1/s1
SMILES:
CCC(C=CC(C)C1CCC2C1(CCC3C2CC(C4=CC(CCC34C)O)O)C)C(C)C
Molecular Formula:
C29H48O2
Molecular Weight:
428.701
StigMasta-4,22-diene-3β,6β-diol
CAS No.: 167958-89-6
Main Products
VCID: VC0170096
Molecular Formula: C29H48O2
Molecular Weight: 428.701
| CAS No. | 167958-89-6 |
|---|---|
| Product Name | StigMasta-4,22-diene-3β,6β-diol |
| Molecular Formula | C29H48O2 |
| Molecular Weight | 428.701 |
| IUPAC Name | (3S,6R,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol |
| Standard InChI | InChI=1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h8-9,16,18-25,27,30-31H,7,10-15,17H2,1-6H3/b9-8+/t19-,20-,21+,22+,23-,24+,25+,27-,28-,29-/m1/s1 |
| Standard InChIKey | YLQCVNVIULEHRQ-YIWILWCSSA-N |
| SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2CC(C4=CC(CCC34C)O)O)C)C(C)C |
| Appearance | Powder |
| PubChem Compound | 91884997 |
| Last Modified | Nov 11 2021 |
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